Cas no 2172229-45-5 (3-(2-ethyl-1H-imidazol-1-yl)pyridine-2-carbaldehyde)

• Product Name: 3-(2-ethyl-1H-imidazol-1-yl)pyridine-2-carbaldehyde
• CAS No: 2172229-45-5
• MF: C₁₁H₁₁N₃O
• MW: 201.224541902542
• CID: 6102274
• PubChem ID: 165521652
• Update Time: 2025-07-23

3-(2-ethyl-1H-imidazol-1-yl)pyridine-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(2-ethyl-1H-imidazol-1-yl)pyridine-2-carbaldehyde
• 2172229-45-5
• EN300-1293386

• Inchi： 1S/C11H11N3O/c1-2-11-13-6-7-14(11)10-4-3-5-12-9(10)8-15/h3-8H,2H2,1H3
• InChI Key： CHFKUAAYPPWRFS-UHFFFAOYSA-N
• SMILES： O=CC1C(=CC=CN=1)N1C=CN=C1CC

Computed Properties

• Exact Mass: 201.090211983g/mol
• Monoisotopic Mass: 201.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 47.8Ų

Additional information on 3-(2-ethyl-1H-imidazol-1-yl)pyridine-2-carbaldehyde

Introduction to 3-(2-ethyl-1H-imidazol-1-yl)pyridine-2-carbaldehyde and Its Significance in Modern Chemical Biology

3-(2-ethyl-1H-imidazol-1-yl)pyridine-2-carbaldehyde, a compound with the CAS number 2172229-45-5, represents a fascinating intersection of heterocyclic chemistry and pharmaceutical innovation. This compound, featuring a pyridine core linked to an imidazole ring via an ethyl bridge, has garnered significant attention in the scientific community due to its unique structural properties and potential biological activities. The aldehyde functionality at the 2-position of the pyridine ring further enhances its reactivity, making it a valuable scaffold for the development of novel bioactive molecules.

The< strong> imidazole moiety is a prominent structural motif in many biologically active compounds, known for its role in various enzymatic and cellular processes. Its presence in 3-(2-ethyl-1H-imidazol-1-yl)pyridine-2-carbaldehyde suggests potential interactions with biological targets such as receptors, enzymes, and nucleic acids. Recent studies have highlighted the importance of imidazole derivatives in drug discovery, particularly in the treatment of neurological disorders, infectious diseases, and cancer. The< strong> ethyl substituent in this compound not only influences its electronic properties but also contributes to its solubility and bioavailability, which are critical factors in pharmaceutical development.

The< strong> pyridine ring is another key structural element that imparts distinct chemical and biological characteristics to this compound. Pyridine derivatives are widely recognized for their role as pharmacophores in numerous therapeutic agents. The combination of a pyridine and imidazole ring creates a versatile scaffold that can be modified to target specific biological pathways. For instance, studies have shown that pyridine-imidazole hybrids exhibit potent activity against various disease-causing agents by modulating key cellular processes.

The< strong> aldehyde group at the 2-position of the pyridine ring is particularly noteworthy as it serves as a reactive site for further functionalization. Aldehydes are well-known for their ability to participate in condensation reactions, forming Schiff bases and other complex molecules. These reactions are often employed in medicinal chemistry to create new drug candidates with enhanced binding affinity and selectivity. The reactivity of the aldehyde group in 3-(2-ethyl-1H-imidazol-1-yl)pyridine-2-carbaldehyde makes it an attractive building block for synthesizing novel compounds with tailored biological activities.

In recent years, there has been a surge in interest regarding heterocyclic compounds as therapeutic agents due to their diverse biological properties and low toxicity profiles. The< strong> 3-(2-ethyl-1H-imidazol-1-yl)pyridine-2-carbaldehyde CAS number 2172229-45-5 exemplifies this trend by serving as a versatile scaffold for drug discovery. Researchers have leveraged its unique structure to develop inhibitors targeting enzymes involved in cancer progression, inflammatory responses, and metabolic disorders. The compound's ability to interact with multiple biological targets makes it a promising candidate for multitarget drug design, an emerging paradigm in pharmaceutical development.

The synthesis of 3-(2-ethyl-1H-imidazol-1-yl)pyridine-2-carbaldehyde involves multi-step organic transformations that highlight the ingenuity of modern synthetic chemistry. The process typically begins with the formation of the imidazole ring followed by its coupling with the pyridine moiety via an ethyl bridge. The introduction of the aldehyde group is achieved through oxidation or other functionalization strategies. These synthetic routes underscore the importance of< strong> molecular diversity in generating compounds with unique properties suitable for drug development.

The< strong> pharmacological potential of this compound has been explored through both computational modeling and experimental studies. Computational methods such as molecular docking have been employed to predict how 3-(2-ethyl-1H-imidazol-1-yl)pyridine-2-carbaldehyde interacts with biological targets at the molecular level. These studies have provided valuable insights into its binding affinity and selectivity, guiding further optimization efforts. Experimental validation through enzyme assays and cell-based assays has confirmed its potential as a lead compound for therapeutic intervention.

In conclusion, 3-(2ethyl1Himidazol1yl)pyridine2carbaldehyde CAS number 2172229455 stands out as a significant compound in the realm of chemical biology due to its unique structure and multifaceted biological activities. Its combination of an imidazole ring, ethyl bridge, pyridine core, and aldehyde functionality makes it a versatile scaffold for drug discovery. As research continues to uncover new therapeutic applications for heterocyclic compounds, 3-(2ethyl1Himidazol1yl)pyridine2carbaldehyde is poised to play a crucial role in developing innovative treatments for various diseases.